Cas no 2680765-10-8 (benzyl 1-oxo-3,4-dihydro-1H-spironaphthalene-2,4'-piperidine-1'-carboxylate)

• Product Name: benzyl 1-oxo-3,4-dihydro-1H-spironaphthalene-2,4'-piperidine-1'-carboxylate
• CAS No: 2680765-10-8
• MF: C₂₂H₂₃NO₃
• MW: 349.422926187515
• CID: 5626007
• PubChem ID: 165924004
• Update Time: 2025-05-21

benzyl 1-oxo-3,4-dihydro-1H-spironaphthalene-2,4'-piperidine-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28298408
• benzyl 1-oxo-3,4-dihydro-1H-spiro[naphthalene-2,4'-piperidine]-1'-carboxylate
• 2680765-10-8
• benzyl 1-oxo-3,4-dihydro-1H-spironaphthalene-2,4'-piperidine-1'-carboxylate

• Inchi： 1S/C22H23NO3/c24-20-19-9-5-4-8-18(19)10-11-22(20)12-14-23(15-13-22)21(25)26-16-17-6-2-1-3-7-17/h1-9H,10-16H2
• InChI Key： YOPPLVTWRRPGQD-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CCC21CCN(C(=O)OCC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 349.16779360g/mol
• Monoisotopic Mass: 349.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.6Ų

Additional information on benzyl 1-oxo-3,4-dihydro-1H-spironaphthalene-2,4'-piperidine-1'-carboxylate

Comprehensive Overview of Benzyl 1-oxo-3,4-dihydro-1H-spironaphthalene-2,4'-piperidine-1'-carboxylate (CAS No. 2680765-10-8)

Benzyl 1-oxo-3,4-dihydro-1H-spironaphthalene-2,4'-piperidine-1'-carboxylate (CAS No. 2680765-10-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure. This compound belongs to the class of spirocyclic compounds, which are known for their three-dimensional rigidity and potential applications in drug discovery. The presence of both naphthalene and piperidine moieties in its structure makes it a promising candidate for modulating biological targets, particularly in the fields of central nervous system (CNS) disorders and enzyme inhibition.

The compound's CAS number 2680765-10-8 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for "spirocyclic compounds in drug discovery" or "benzyl carboxylate derivatives" to explore its potential. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such structurally complex molecules, as they offer diverse binding modes and improved selectivity compared to traditional linear compounds.

From a synthetic perspective, benzyl 1-oxo-3,4-dihydro-1H-spironaphthalene-2,4'-piperidine-1'-carboxylate is typically prepared through multi-step organic reactions, including cyclization and esterification processes. Its spiro center introduces steric constraints that can influence its pharmacokinetic properties, such as metabolic stability and membrane permeability. These characteristics are critical for researchers investigating "bioavailability enhancement strategies" or "small molecule therapeutics."

In the context of current scientific trends, this compound aligns with the growing interest in fragment-based drug design (FBDD) and scaffold hopping. Its hybrid architecture, combining aromatic and aliphatic features, makes it a versatile building block for medicinal chemistry. Additionally, its potential role in addressing neurodegenerative diseases has sparked queries like "spirocyclic compounds for Alzheimer's disease" in academic and industrial forums.

Quality control and analytical characterization of CAS 2680765-10-8 involve advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure the compound's purity and structural integrity, which are paramount for reproducible research outcomes. The demand for "high-purity spirocyclic intermediates" reflects the compound's relevance in precision medicine and targeted therapy development.

Environmental and safety considerations for benzyl 1-oxo-3,4-dihydro-1H-spironaphthalene-2,4'-piperidine-1'-carboxylate are also a focal point, with researchers often searching for "green chemistry approaches for spirocyclic synthesis." Sustainable methods, such as catalysis and solvent-free reactions, are increasingly being explored to minimize waste and energy consumption during its production.

In summary, benzyl 1-oxo-3,4-dihydro-1H-spironaphthalene-2,4'-piperidine-1'-carboxylate (CAS No. 2680765-10-8) represents a compelling case study in modern chemical innovation. Its structural complexity, coupled with its potential therapeutic applications, positions it at the intersection of medicinal chemistry, materials science, and sustainable synthesis. As the scientific community continues to explore "next-generation drug scaffolds," this compound is poised to play a pivotal role in shaping future discoveries.